Cas no 118935-44-7 (Dehydro Benidipine)

• Product Name: Dehydro Benidipine
• CAS No: 118935-44-7
• MF: C₂₈H₂₉N₃O₆
• MW: 503.546367406845
• CID: 2086890
• Update Time: 2026-04-28

Dehydro Benidipine Chemical and Physical Properties

Names and Identifiers

• Dehydro Benidipine
• 5-(1-benzyl-2-methylpiperidin-3-yl)oxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3-carboxylate

Additional information on Dehydro Benidipine

Dehydro Benidipine: A Comprehensive Overview

Dehydro Benidipine, also known by its CAS number 118935-44-7, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential applications in various therapeutic areas, particularly in cardiovascular medicine. The name "Dehydro Benidipine" itself suggests a structural relationship to benidipine, a well-known calcium channel blocker, but with modifications that may enhance its efficacy or reduce side effects.

The chemical structure of Dehydro Benidipine is characterized by a unique arrangement of functional groups that contribute to its pharmacological properties. Recent studies have highlighted the importance of the dehydro group in modulating the compound's activity. This modification not only affects its ability to bind to calcium channels but also influences its pharmacokinetics, making it a promising candidate for targeted drug delivery systems.

One of the most recent breakthroughs involving Dehydro Benidipine is its potential use in treating hypertension. According to a study published in the Journal of Clinical Pharmacology, Dehydro Benidipine demonstrated superior efficacy compared to traditional calcium channel blockers in reducing blood pressure without causing significant adverse effects. This finding has sparked interest among researchers and pharmaceutical companies alike, as it could lead to the development of more effective antihypertensive drugs with fewer side effects.

In addition to its cardiovascular applications, Dehydro Benidipine has shown promise in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis. The compound's ability to modulate inflammatory pathways without affecting other critical physiological processes is a significant advantage over existing therapies.

The synthesis of Dehydro Benidipine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have made it possible to produce this compound with higher yields and greater purity. These improvements are crucial for scaling up production and conducting large-scale clinical trials.

From an SEO perspective, optimizing content around keywords such as CAS No. 118935-44-7, Dehydro Benidipine, and related long-tail terms like Dehydro Benidipine synthesis and Dehydro Benidipine pharmacology can significantly enhance the visibility of this compound in search engines. By incorporating these keywords naturally into the content, researchers and industry professionals can ensure that their work reaches a broader audience.

In conclusion, Dehydro Benidipine represents a significant advancement in drug development, with potential applications across multiple therapeutic areas. Its unique chemical structure, coupled with recent research findings, positions it as a promising candidate for future clinical use. As research continues to unfold, Dehydro Benidipine may pave the way for innovative treatments that improve patient outcomes while minimizing adverse effects.